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Compound Name: 7-bromoheptanoyl Chloride
Cat. No.: B8726248
Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 7-bromoheptanoyl chloride (CAS No.
50733-91-0), a versatile bifunctional reagent crucial in chemical synthesis and drug
development.[1][2] This document is intended for researchers, scientists, and professionals in
the pharmaceutical and chemical industries, offering detailed information on its chemical
properties, synthesis, and key applications, supported by experimental protocols and
schematic diagrams.

Core Chemical and Physical Properties

7-Bromoheptanoyl chloride is a halogenated acyl chloride featuring a seven-carbon chain,
with a reactive acyl chloride group at one end and a bromine atom at the other. This unique
structure allows for sequential or orthogonal reactions, making it a valuable linker in the
synthesis of complex molecules.
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Property Value Source
CAS Number 50733-91-0 [1][2]
Molecular Formula C7H12BrCIO [1][3]
Molecular Weight 227.53 g/mol [11[2]
SMILES Code O=C(Cl)ccceceesr [2]
IUPAC Name 7-bromoheptanoyl chloride [3]
Storage Conditions Sealed in dry, room [2]
temperature

Synthesis and Reactivity

Synthesis: The typical laboratory-scale synthesis of 7-bromoheptanoyl chloride involves the
reaction of 7-bromoheptanoic acid with a chlorinating agent such as thionyl chloride (SOCIz) or
oxalyl chloride ((COCI)2), often in the presence of a catalytic amount of N,N-dimethylformamide
(DMF). The reaction proceeds via a nucleophilic acyl substitution mechanism.

Reactivity: The high reactivity of the acyl chloride group allows for facile nucleophilic
substitution reactions with a wide range of nucleophiles, including alcohols to form esters,
amines to form amides, and arenes under Friedel-Crafts conditions to form ketones. The
bromine-terminated alkyl chain can subsequently participate in various reactions, such as
nucleophilic substitution or the formation of organometallic reagents.

Experimental Protocols
General Protocol for Amide Formation using 7-
Bromoheptanoyl Chloride

This protocol describes a general procedure for the acylation of a primary or secondary amine
with 7-bromoheptanoyl chloride.

Materials:

e 7-Bromoheptanoyl chloride
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e Primary or secondary amine

¢ Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

o Tertiary amine base (e.g., triethylamine or diisopropylethylamine)
e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer

Procedure:

e Dissolve the amine (1.0 equivalent) and the tertiary amine base (1.2 equivalents) in the
chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0 °C using an ice bath.

e Slowly add a solution of 7-bromoheptanoyl chloride (1.1 equivalents) in the same
anhydrous solvent to the cooled amine solution dropwise.

o Allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring
the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).

e Upon completion, quench the reaction by adding water.

o Separate the organic layer. Wash the organic layer sequentially with saturated aqueous
sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

» Purify the crude product by column chromatography on silica gel.
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Applications in Drug Development and Organic
Synthesis

7-Bromoheptanoyl chloride serves as a critical building block and linker molecule in various
applications, most notably in the development of Proteolysis Targeting Chimeras (PROTACS).

Role as a Linker in PROTACs

PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome. 7-Bromoheptanoyl chloride is often used to construct the alkyl linker that
connects the ligand binding to the target protein and the ligand binding to the E3 ligase. For
instance, it has been utilized in the formation of a PROTAC EGFR degrader.[4]

The synthesis of such a PROTAC typically involves a multi-step sequence where the acyl
chloride first reacts with a nucleophilic handle on one of the ligands, followed by the
displacement of the bromide with a nucleophile on the other ligand.
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Caption: Workflow for PROTAC synthesis using 7-bromoheptanoyl chloride.
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General Synthetic Utility

Beyond PROTACS, the dual reactivity of 7-bromoheptanoyl chloride makes it a valuable
reagent for:

o Synthesis of functionalized polymers: The acyl chloride can initiate polymerization or be
incorporated into a polymer backbone, with the bromide available for post-polymerization
modification.

» Surface modification: It can be used to attach long-chain alkyl bromides to surfaces
containing hydroxyl or amine groups, which can then be used for further chemical
transformations.

o Formation of macrocycles: Intramolecular reactions between the two ends of the molecule or
its derivatives can lead to the formation of cyclic compounds.
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Caption: Reactivity pathways of 7-bromoheptanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.bldpharm.com/products/50733-91-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoheptanoyl-Chloride
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoheptanoyl-Chloride
https://www.targetmol.com/compound/7-bromoheptanoyl-chloride
https://www.benchchem.com/product/b8726248/docs#7-bromoheptanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b8726248/docs#7-bromoheptanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b8726248/docs#7-bromoheptanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b8726248/docs#7-bromoheptanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b8726248?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8726248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8726248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

